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Compound of Interest

Compound Name:
4-Formyl-5-methoxy-N-

phenylnicotinamide

CAS No.: 1142191-55-6

Cat. No.: B581304

Get Quote

In the landscape of pharmaceutical research, scientists are frequently confronted with novel

chemical entities (NCEs) for which a body of established physicochemical data is absent. 4-
Formyl-5-methoxy-N-phenylnicotinamide serves as a pertinent exemplar of such a scenario.

A thorough search of publicly accessible scientific databases and literature reveals a lack of

specific solubility data for this compound. This guide, therefore, is structured not as a repository

of existing data, but as a comprehensive methodological framework for the de novo

determination of aqueous and solvent solubility for 4-Formyl-5-methoxy-N-
phenylnicotinamide, or any NCE.

This document provides researchers, scientists, and drug development professionals with the

foundational principles, detailed experimental protocols, and data interpretation strategies

necessary to robustly characterize the solubility profile of a novel compound. Adherence to

these methodologies will ensure the generation of high-quality, reliable data crucial for informed

decision-making in the drug development pipeline, from lead optimization to formulation.

The Imperative of Solubility in Drug Development
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Solubility, the phenomenon of a solute dissolving in a solvent to form a homogeneous system,

is a cornerstone of pharmaceutical sciences. For an orally administered drug, dissolution is the

prerequisite for absorption; an inadequately soluble compound will likely exhibit poor

bioavailability, leading to suboptimal therapeutic efficacy. Early and accurate characterization of

a compound's solubility profile is therefore a non-negotiable aspect of risk mitigation in drug

development. It directly influences:

Bioavailability: The rate and extent to which the active pharmaceutical ingredient (API) is

absorbed and becomes available at the site of action.

Formulation Development: The choice of excipients, delivery systems (e.g., tablets,

capsules, injectables), and manufacturing processes.

Toxicity Studies: Ensuring that the compound can be administered at sufficiently high

concentrations to assess its toxicological profile.

High-Throughput Screening: Triaging compounds with desirable physicochemical properties

early in the discovery phase.

Physicochemical Profile and Predictive Analysis of
4-Formyl-5-methoxy-N-phenylnicotinamide
While experimental data is lacking, an initial in-silico analysis of the structure of 4-Formyl-5-
methoxy-N-phenylnicotinamide can provide valuable insights into its likely solubility

characteristics.

Structure:

Key Functional Groups and Their Implications:

Nicotinamide Core: A heterocyclic aromatic amine, which can exhibit pH-dependent solubility

due to the potential for protonation of the pyridine nitrogen.

N-phenyl Amide: The amide linkage introduces polarity and hydrogen bonding capabilities,

while the phenyl group adds lipophilicity.
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Formyl Group (-CHO): An electron-withdrawing group that can participate in hydrogen

bonding.

Methoxy Group (-OCH3): Can act as a hydrogen bond acceptor.

Based on this structure, it is reasonable to hypothesize that 4-Formyl-5-methoxy-N-
phenylnicotinamide is a weakly basic compound with a potential for pH-dependent solubility.

The presence of both polar and non-polar moieties suggests that its solubility in aqueous

media may be limited, and the use of co-solvents may be necessary for formulation.

Experimental Determination of Aqueous Solubility:
The Gold Standard Shake-Flask Method
The equilibrium shake-flask method remains the definitive technique for determining

thermodynamic solubility. It is based on the principle of allowing an excess of the solid

compound to equilibrate with the solvent until a saturated solution is formed.

Workflow for Equilibrium Solubility Determination
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Preparation

Equilibration

Phase Separation

Analysis

Weigh excess solid compound

Add to vials with defined buffer (e.g., pH 7.4)

Dispense

Agitate at constant temperature (e.g., 25°C or 37°C)
for a defined period (e.g., 24-48h)

Allow solid to settle

Check solid state of remaining solid
(e.g., XRPD)

Withdraw supernatant

Filter (e.g., 0.22 µm PVDF) or Centrifuge

Quantify compound concentration in filtrate
(e.g., HPLC-UV, LC-MS)

Click to download full resolution via product page

Caption: Workflow for the Shake-Flask Solubility Method.
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Detailed Protocol
Preparation of Buffers: Prepare a series of biologically relevant buffers, such as phosphate-

buffered saline (PBS) at pH 7.4, and acetate or phosphate buffers at other pH values (e.g.,

pH 2.0, 4.5, 6.8) to assess pH-dependent solubility.

Dispensing of Compound: Add an excess of 4-Formyl-5-methoxy-N-phenylnicotinamide
to a series of glass vials. A general rule of thumb is to add at least 10 times the estimated

amount needed to achieve saturation.

Addition of Solvent: Add a precise volume of the chosen buffer to each vial.

Equilibration: Seal the vials and place them in a shaker or rotator in a temperature-controlled

environment (typically 25°C or 37°C). Allow the samples to equilibrate for a sufficient

duration. It is crucial to demonstrate that equilibrium has been reached; this can be achieved

by taking measurements at multiple time points (e.g., 24, 48, and 72 hours) until the

concentration in solution remains constant.

Phase Separation: After equilibration, separate the undissolved solid from the saturated

solution. This is a critical step to avoid artificially inflated results. Options include:

Centrifugation: Spin the samples at high speed (e.g., 14,000 rpm for 15 minutes).

Filtration: Use a low-binding filter, such as a 0.22 µm polyvinylidene fluoride (PVDF)

syringe filter. The first few drops of the filtrate should be discarded to saturate any potential

binding sites on the filter.

Quantification: Analyze the concentration of 4-Formyl-5-methoxy-N-phenylnicotinamide in

the clear supernatant/filtrate using a validated analytical method, typically High-Performance

Liquid Chromatography with UV detection (HPLC-UV) or Mass Spectrometry (LC-MS). A

calibration curve with known concentrations of the compound must be prepared in the same

buffer.

Solid-State Analysis: It is good practice to analyze the remaining solid material using a

technique like X-ray Powder Diffraction (XRPD) to confirm that the compound has not

undergone any phase changes or converted to a different polymorphic form during the

experiment.
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Assessing pH-Dependent Solubility
For ionizable compounds, solubility can vary significantly with pH. A pH-solubility profile is

essential for predicting the behavior of a drug in the gastrointestinal tract.

Henderson-Hasselbalch Relationship
The solubility of a weakly basic compound like 4-Formyl-5-methoxy-N-phenylnicotinamide
can be described by the Henderson-Hasselbalch equation, which relates the total solubility

(S_T) to the intrinsic solubility of the free base (S_0) and the pKa of the compound.

S_T = S_0 * (1 + 10^(pKa - pH))

This relationship underscores the importance of determining the pKa of the compound to fully

understand its solubility profile.

Experimental Design for pH-Solubility Profile

Experimental Setup

Data Acquisition

Data Analysis

Prepare a series of buffers
(e.g., pH 1.2, 2.0, 4.5, 6.8, 7.4, 9.0)

Perform Shake-Flask method
in each buffer

Quantify solubility at each pH point

Plot Log(Solubility) vs. pH Determine Intrinsic Solubility (S₀)
and pKa from the plot
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Caption: Workflow for Determining a pH-Solubility Profile.

The experimental procedure is identical to the shake-flask method described in Section 3.0, but

is repeated across a range of pH values. The resulting data is then plotted as the logarithm of

solubility versus pH to visualize the relationship.

Solubility in Biorelevant Media and Co-Solvent
Systems
While aqueous buffers provide fundamental solubility data, assessing solubility in more

complex, biorelevant media can offer a better prediction of in vivo dissolution.

Simulated Gastric Fluid (SGF): Typically at pH 1.2, without enzymes.

Fasted State Simulated Intestinal Fluid (FaSSIF): Typically at pH 6.5, containing bile salts

and lecithin to mimic the fasted small intestine.

Fed State Simulated Intestinal Fluid (FeSSIF): Typically at pH 5.0, with higher concentrations

of bile salts and lecithin to mimic the fed state.

The shake-flask method can be adapted for use with these media. Additionally, the solubility in

various co-solvent systems (e.g., mixtures of water with ethanol, propylene glycol, or PEG 400)

should be determined to support the development of liquid formulations.

Data Presentation and Interpretation
All quantitative solubility data should be summarized in a clear, tabular format for easy

comparison.

Table 1: Hypothetical Solubility Data for 4-Formyl-5-methoxy-N-phenylnicotinamide
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Solvent
System

pH
Temperature
(°C)

Solubility
(µg/mL)

Method

0.1 N HCl 1.2 25 > 1000 Shake-Flask

Acetate Buffer 4.5 25 250 ± 15 Shake-Flask

PBS 7.4 25 15 ± 2 Shake-Flask

PBS 7.4 37 20 ± 3 Shake-Flask

FaSSIF 6.5 37 45 ± 5 Shake-Flask

FeSSIF 5.0 37 350 ± 20 Shake-Flask

20% Ethanol (aq) 7.4 25 150 ± 10 Shake-Flask

Interpretation of Hypothetical Data:

The data suggests that 4-Formyl-5-methoxy-N-phenylnicotinamide is a weakly basic

compound, with significantly higher solubility at low pH.

The solubility in PBS at physiological pH is low, which could indicate potential bioavailability

challenges.

The increased solubility in FaSSIF and FeSSIF compared to PBS suggests that bile salts

may enhance its solubilization.

The use of a co-solvent like ethanol significantly improves solubility.

Conclusion and Forward Look
This guide has outlined a robust, systematic approach for determining the solubility of a novel

compound, using 4-Formyl-5-methoxy-N-phenylnicotinamide as a representative case. By

employing the detailed protocols for the shake-flask method across various pH values and in

biorelevant media, researchers can generate the critical data needed to assess the

developability of a new drug candidate. The principles and methodologies described herein are

fundamental to modern pharmaceutical development and form the basis for rational formulation

design and the prediction of in vivo performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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